Cas no 209983-96-0 ((3S)-3-amino-1-methylazepan-2-one)

(3S)-3-Amino-1-methylazepan-2-one is a chiral lactam derivative featuring a seven-membered azepane ring with an amino substituent at the stereospecific (3S) position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its rigid lactam scaffold and stereocenter make it useful for constructing structurally diverse compounds with potential biological activity. The presence of both an amino group and a carbonyl functionality allows for further derivatization, enabling applications in peptidomimetics and heterocyclic chemistry. The methyl group at the 1-position enhances stability while maintaining reactivity for selective modifications. This compound is typically handled under controlled conditions due to its sensitivity.

(3S)-3-amino-1-methylazepan-2-one structure

209983-96-0 structure

Product Name:(3S)-3-amino-1-methylazepan-2-one

CAS No:209983-96-0

MF:C₇H₁₄N₂O

MW:142.198861598969

MDL:MFCD01861210

CID:910905

PubChem ID:14003483

Update Time:2025-05-27

(3S)-3-amino-1-methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

- (S)-3-Amino-1-methylazepan-2-one
- (3S)-3-amino-1-methyl-azepan-2-one
- (S)-3-AMINO-1-METHYL-AZEPAN-2-ONE
- C7H14N2O
- L-2-Amino-cycloheptalactam
- L-alpha-Amino-omega-methyl-1-caprolactam
- 3S)-3-Amino-1-methylazepan-2-one
- (3S)-3-amino-1-methylazepan-2-one
- CS-0172444
- 2H-Azepin-2-one, 3-aminohexahydro-1-methyl-, (3S)-
- DTXSID50554068
- A815069
- EN300-7417334
- A13067
- AS-38358
- (S)-3-amino-1-methyl-azepan-2-one, AldrichCPR
- (3S)-3-azanyl-1-methyl-azepan-2-one
- MFCD01861210
- GSUTYTQBQFQORF-LURJTMIESA-N
- l-alpha-amino-epsilon-n-methyl-caprolactam
- Q-103177
- SCHEMBL1189733
- 209983-96-0
- (3S)-3-amino-1-methylhexahydro-2H-azepin-2-one
- (3S)-3-amino-1-methyl-2-azepanone
- DA-18346
- AKOS006345953
- MDL： MFCD01861210
- Inchi： 1S/C7H14N2O/c1-9-5-3-2-4-6(8)7(9)10/h6H,2-5,8H2,1H3/t6-/m0/s1
- InChI Key： GSUTYTQBQFQORF-LURJTMIESA-N
- SMILES： O=C1[C@H](CCCCN1C)N

Computed Properties

Exact Mass: 142.11100
Monoisotopic Mass: 142.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 46.3Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
Density: 1.020
Boiling Point: 274 ºC
Flash Point: 119 ºC
Refractive Index: 1.48
PSA: 46.33000
LogP: 0.59420

(3S)-3-amino-1-methylazepan-2-one Security Information

Signal Word：Warning
Hazard Statement： H302;H319
Warning Statement： P305+P351+P338
Storage Condition：2-8 °C

(3S)-3-amino-1-methylazepan-2-one Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(3S)-3-amino-1-methylazepan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	040119-1g	L-alpha-Amino-omega-methyl-1-caprolactam	209983-96-0	98%	1g	￡213.00	2022-03-01
Fluorochem	040119-5g	L-alpha-Amino-omega-methyl-1-caprolactam	209983-96-0	98%	5g	￡591.00	2022-03-01
Alichem	A449041906-5g	(S)-3-Amino-1-methylazepan-2-one	209983-96-0	95%	5g	$594.30	2023-09-02
Chemenu	CM200386-5g	(S)-3-Amino-1-methylazepan-2-one	209983-96-0	95%	5g	$529	2021-06-09
Chemenu	CM200386-1g	(S)-3-Amino-1-methylazepan-2-one	209983-96-0	95%	1g	$***	2023-03-31
abcr	AB169301-1 g	L-alpha-Amino-omega-methyl-1-caprolactam, 98%; .	209983-96-0	98%	1 g	€353.00	2023-07-20
abcr	AB169301-5 g	L-alpha-Amino-omega-methyl-1-caprolactam, 98%; .	209983-96-0	98%	5 g	€885.30	2023-07-20
AstaTech	66077-1/G	L-ALPHA-AMINO-OMEGA-METHYL-1-CAPROLACTAM	209983-96-0	98%	1g	$179	2023-09-16
AstaTech	66077-5/G	L-ALPHA-AMINO-OMEGA-METHYL-1-CAPROLACTAM	209983-96-0	98%	5g	$513	2023-09-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3892-1G	(3S)-3-amino-1-methylazepan-2-one	209983-96-0	95%	1g	￥ 1,082.00	2023-03-30

(3S)-3-amino-1-methylazepan-2-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:209983-96-0)(3S)-3-amino-1-methylazepan-2-one

Order Number:A13067

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:59

Price ($):461.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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